Cas no 196519-57-0 (Benzene,1-fluoro-4-methoxy-2,5-dimethyl-)

• Product Name: Benzene,1-fluoro-4-methoxy-2,5-dimethyl-
• CAS No: 196519-57-0
• MF: C₉H₁₁FO
• MW: 154.181446313858
• CID: 116960
• PubChem ID: 22627635
• Update Time: 2025-04-18

Benzene,1-fluoro-4-methoxy-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-fluoro-4-methoxy-2,5-dimethyl-
• 1-fluoro-4-methoxy-2,5-dimethylbenzene
• Benzene, 1-fluoro-4-methoxy-2,5-dimethyl- (9CI)
• DTXSID00627074
• 4-fluoro-2,5-dimethylanisol
• SCHEMBL7720468
• 4-fluoro-2,5-dimethylanisole
• 196519-57-0
• MCRDIULWYOXUKX-UHFFFAOYSA-N

• Inchi： 1S/C9H11FO/c1-6-5-9(11-3)7(2)4-8(6)10/h4-5H,1-3H3
• InChI Key： MCRDIULWYOXUKX-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=C(C=C1C)OC

Computed Properties

• Exact Mass: 154.07943
• Monoisotopic Mass: 154.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles